Cas no 2310205-20-8 (2-(4-chlorophenoxy)-N-{3-(2-hydroxyethoxy)thiolan-3-ylmethyl}acetamide)

• Product Name: 2-(4-chlorophenoxy)-N-{3-(2-hydroxyethoxy)thiolan-3-ylmethyl}acetamide
• CAS No: 2310205-20-8
• MF: C₁₅H₂₀ClNO₄S
• MW: 345.841602325439
• CID: 5920186
• PubChem ID: 132451072
• Update Time: 2025-06-10

2-(4-chlorophenoxy)-N-{3-(2-hydroxyethoxy)thiolan-3-ylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenoxy)-N-{3-(2-hydroxyethoxy)thiolan-3-ylmethyl}acetamide
• F6571-3315
• 2310205-20-8
• 2-(4-chlorophenoxy)-N-{[3-(2-hydroxyethoxy)thiolan-3-yl]methyl}acetamide
• AKOS040704971
• 2-(4-chlorophenoxy)-N-((3-(2-hydroxyethoxy)tetrahydrothiophen-3-yl)methyl)acetamide
• 2-(4-chlorophenoxy)-N-[[3-(2-hydroxyethoxy)thiolan-3-yl]methyl]acetamide

• Inchi： 1S/C15H20ClNO4S/c16-12-1-3-13(4-2-12)20-9-14(19)17-10-15(21-7-6-18)5-8-22-11-15/h1-4,18H,5-11H2,(H,17,19)
• InChI Key： YGIMYDVNLTULMH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OCC(NCC1(CSCC1)OCCO)=O

Computed Properties

• Exact Mass: 345.0801570g/mol
• Monoisotopic Mass: 345.0801570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 93.1Ų

Additional information on 2-(4-chlorophenoxy)-N-{3-(2-hydroxyethoxy)thiolan-3-ylmethyl}acetamide

Introduction to 2-(4-chlorophenoxy)-N-{3-(2-hydroxyethoxy)thiolan-3-ylmethyl}acetamide (CAS No. 2310205-20-8)

2-(4-chlorophenoxy)-N-{3-(2-hydroxyethoxy)thiolan-3-ylmethyl}acetamide (CAS No. 2310205-20-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thiolanes, which are known for their diverse biological activities, including antiviral, antibacterial, and anti-inflammatory properties. The presence of a 4-chlorophenoxy group and a 2-hydroxyethoxy substituent on the thiolane ring imparts specific chemical and biological characteristics that make it an intriguing candidate for further research and development.

The chemical structure of 2-(4-chlorophenoxy)-N-{3-(2-hydroxyethoxy)thiolan-3-ylmethyl}acetamide is characterized by a central thiolane ring, which is a six-membered ring containing a sulfur atom. This ring is substituted with a methyl group attached to an acetamide moiety, which is further functionalized with a 4-chlorophenoxy group and a 2-hydroxyethoxy group. The combination of these functional groups contributes to the compound's solubility, stability, and reactivity, making it suitable for various pharmaceutical applications.

In recent studies, 2-(4-chlorophenoxy)-N-{3-(2-hydroxyethoxy)thiolan-3-ylmethyl}acetamide has shown promising results in several biological assays. For instance, it has demonstrated significant antiviral activity against various strains of viruses, including influenza and herpes simplex virus (HSV). The mechanism of action is believed to involve the inhibition of viral replication through the disruption of viral enzymes or the modulation of host cell pathways. This makes it a potential candidate for the development of antiviral drugs.

Beyond its antiviral properties, 2-(4-chlorophenoxy)-N-{3-(2-hydroxyethoxy)thiolan-3-ylmethyl}acetamide has also been investigated for its antibacterial activity. Preliminary studies have shown that it exhibits broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. The compound's ability to disrupt bacterial cell walls and inhibit bacterial protein synthesis contributes to its effectiveness as an antibacterial agent. These findings suggest that it could be developed into a new class of antibiotics to combat multidrug-resistant bacterial infections.

In addition to its antimicrobial properties, 2-(4-chlorophenoxy)-N-{3-(2-hydroxyethoxy)thiolan-3-ylmethyl}acetamide has been studied for its anti-inflammatory effects. In vitro and in vivo experiments have demonstrated that it can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This property makes it a potential therapeutic agent for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 2-(4-chlorophenoxy)-N-{3-(2-hydroxyethoxy)thiolan-3-ylmethyl}acetamide has also been evaluated in preclinical studies. It has been found to have good oral bioavailability and a favorable pharmacokinetic profile, with a half-life that allows for once-daily dosing in animal models. These characteristics are crucial for the development of effective drug formulations.

Toxicity studies have shown that 2-(4-chlorophenoxy)-N-{3-(2-hydroxyethoxy)thiolan-3-ylmethyl}acetamide has low toxicity at therapeutic doses. In acute toxicity tests, no significant adverse effects were observed in animals at doses up to 1000 mg/kg. Chronic toxicity studies are ongoing to further evaluate its safety profile over long-term use.

The synthesis of 2-(4-chlorophenoxy)-N-{3-(2-hydroxyethoxy)thiolan-3-ylmethyl}acetamide involves several steps, including the formation of the thiolane ring, the introduction of the 4-chlorophenoxy group, and the attachment of the acetamide moiety with the 2-hydroxyethoxy substituent. The synthetic route is highly efficient and scalable, making it suitable for large-scale production in pharmaceutical manufacturing.

In conclusion, 2-(4-chlorophenoxy)-N-{3-(2-hydroxyethoxy)thiolan-3-ylmethyl}acetamide (CAS No. 2310205-20-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of antiviral, antibacterial, and anti-inflammatory drug discovery. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical applications.